Euphornin

• Molecular Formula: C33H44O9
• Molecular Weight: 584.7 g/mol
• IUPAC Name: [(1S,2S,3aR,4S,5S,6E,9R,11R,12E,13aS)-4,9,11-triacetyloxy-3a-hydroxy-2,5,8,8,12-pentamethyl-2,3,4,5,9,10,11,13a-octahydro-1H-cyclopenta[12]annulen-1-yl] benzoate
• InChI: InChI=1S/C33H44O9/c1-19-14-15-32(7,8)28(40-23(5)35)17-27(39-22(4)34)20(2)16-26-29(42-31(37)25-12-10-9-11-13-25)21(3)18-33(26,38)30(19)41-24(6)36/h9-16,19,21,26-30,38H,17-18H2,1-8H3/b15-14+,20-16+/t19-,21-,26-,27+,28+,29-,30-,33+/m0/s1
• InChI Key: BRVXVMOWTHQKHC-LKCWGRRXSA-N
• Isomeric SMILES: C[C@H]1C[C@]2([C@H]([C@H]1OC(=O)C3=CC=CC=C3)/C=C(/[C@@H](C[C@H](C(/C=C/[C@@H]([C@@H]2OC(=O)C)C)(C)C)OC(=O)C)OC(=O)C)\C)O
• SMILES: CC1CC2(C(C1OC(=O)C3=CC=CC=C3)C=C(C(CC(C(C=CC(C2OC(=O)C)C)(C)C)OC(=O)C)OC(=O)C)C)O
• synonyms: euphornin

Description

Euphornin is a natural product found in Euphorbia helioscopia with data available.

Scientific Research Applications

Anticancer Properties

Euphornin, a bioactive compound from Euphorbia helioscopia L., has shown promising results in cancer research. A study by Li et al. (2018) demonstrated that euphornin inhibits the proliferation of human cervical adenocarcinoma HeLa cells in a dose-dependent manner. It induces apoptosis and causes G2/M cell cycle arrest, suggesting its potential as a cancer therapeutic agent (Li et al., 2018).

Effects on Osteogenic Differentiation

Research by Guo-Ping (2012) revealed that euphornin suppresses osteogenic differentiation in rat mesenchymal stem cells (rMSC). This suppression could be attributed to the downregulation of key transcriptional factors in the BMP pathway, indicating euphornin's influence on bone formation and related processes (Guo-Ping, 2012).

Cytotoxicity and Quality Control

Chen et al. (2011) focused on the cytotoxicity of euphornin to mice lung adenocarcinoma cells (LA795), confirming its role in exerting cytotoxic effects on carcinoma cells. Additionally, they developed a method for the analysis of euphornin in E. helioscopia L., enhancing quality control in herbal medicine (Chen et al., 2011).

Lipid-Lowering Effects

Euphornin L, a variant of euphornin, has been identified as a lipid-lowering compound. Li et al. (2021) found that it promotes lipid clearance by regulating LDLR and PCSK9, suggesting its potential in developing lipid-lowering drugs (Li et al., 2021).

Structural and Conformational Studies

Research into the structure and conformation of euphornin and related diterpenes has been conducted to understand their biological activity better. Shizuri et al. (1984) provided insights into their stereostructures and discussed their conformations based on spectral data and chemical evidence (Shizuri et al., 1984).

Potential as Multidrug Resistance Modulators

Euphornin has also been studied for its potential as a multidrug resistance modulator. Li et al. (2018) highlighted the effect of euphornin in reversing multidrug resistance, which could be significant in cancer treatment (Li et al., 2018).